5-(benzenesulfonyl)-7-[2-(3,4-dimethoxyphenyl)ethyl]-6-imino-11-methyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one

• Molecular Formula: C28H26N4O5S
• Molecular Weight: 530.6 g/mol
• IUPAC Name: 5-(benzenesulfonyl)-7-[2-(3,4-dimethoxyphenyl)ethyl]-6-imino-11-methyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one
• InChI: InChI=1S/C28H26N4O5S/c1-18-8-7-14-32-26(18)30-27-21(28(32)33)17-24(38(34,35)20-9-5-4-6-10-20)25(29)31(27)15-13-19-11-12-22(36-2)23(16-19)37-3/h4-12,14,16-17,29H,13,15H2,1-3H3
• InChI Key: QPSFCDVKELHCQL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CN2C1=NC3=C(C2=O)C=C(C(=N)N3CCC4=CC(=C(C=C4)OC)OC)S(=O)(=O)C5=CC=CC=C5

Description

This compound is a complex tricyclic derivative featuring a benzenesulfonyl group, a 3,4-dimethoxyphenethyl substituent, and an imino functional group within a fused heterocyclic framework. The rigid tricyclic core likely contributes to selective target binding, while the 3,4-dimethoxyphenyl moiety may enhance lipophilicity and membrane permeability .

Biological Activity

The compound 5-(benzenesulfonyl)-7-[2-(3,4-dimethoxyphenyl)ethyl]-6-imino-11-methyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one is a complex organic molecule with potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including mechanisms of action, pharmacological effects, and relevant case studies.

Chemical Structure and Properties

The compound's structure can be described as follows:

• Chemical Formula : C₁₈H₁₈N₄O₄S
• Molecular Weight : 382.43 g/mol
• CAS Number : Not available in the provided data.

The presence of the benzenesulfonyl group and the 3,4-dimethoxyphenyl ethyl moiety suggests potential interactions with biological targets, particularly in the central nervous system and possibly in cancer therapy.

The biological activity of this compound is primarily attributed to its interaction with various receptors and enzymes. Notably:

• 5-HT6 Receptor Affinity : The compound has been shown to have significant affinity for the 5-HT6 receptor, which is implicated in cognitive functions and neuropsychiatric disorders .
• Inhibition of Polyketide Synthase (Pks13) : Recent studies indicate that derivatives related to this compound may inhibit Pks13 in Mycobacterium tuberculosis, which is crucial for mycolic acid synthesis and bacterial survival .

Pharmacological Effects

• Antidepressant-like Activity : Compounds with similar structures have demonstrated antidepressant-like effects in animal models by modulating serotonin pathways.
• Antimycobacterial Activity : The inhibition of Pks13 suggests potential use in treating tuberculosis by disrupting the bacterial cell wall synthesis .
• Cytotoxicity Against Cancer Cells : Preliminary studies indicate that related compounds exhibit cytotoxic effects on various cancer cell lines, suggesting a possible role in cancer therapy.

Data Table: Biological Activities Summary

Activity Type	Effect/Target	Reference
5-HT6 Receptor Affinity	Significant binding affinity
Antimycobacterial Activity	Inhibition of Pks13
Cytotoxicity	Induces apoptosis in cancer cell lines

Case Study 1: Antidepressant Effects

A study examined the effects of compounds similar to the target molecule on depressive behaviors in rodent models. The results indicated a significant reduction in depressive-like symptoms when administered at specific dosages, correlating with increased serotonin levels .

Case Study 2: Antitubercular Activity

In vitro assays demonstrated that derivatives of the compound inhibited M. tuberculosis growth effectively. The lead compound showed an IC50 value below 1 µM against Pks13, indicating potent activity against this target .

Comparison with Similar Compounds

Fluorinated Benzenesulfonyl Analog

• Compound: 5-(4-Fluorobenzenesulfonyl)-6-imino-7,11-dimethyl analog (CAS 862488-54-8) .
• Dual methyl groups at positions 7 and 11 increase steric bulk compared to the phenethyl substituent in the target compound.
• Implications : Fluorination may improve pharmacokinetic properties but reduce binding affinity due to altered electronic interactions .

Methoxy vs. Hydroxy Phenyl Derivatives

• Compounds :
  • 9-(4-Methoxyphenyl)-3,7-dithia-5-azatetracyclo derivative (IIi) .
  • 9-(4-Hydroxyphenyl)-3,7-dithia-5-azatetracyclo derivative (IIj) .
• Key Differences :
  • Methoxy groups in IIi enhance lipophilicity, whereas the hydroxy group in IIj increases polarity and hydrogen-bonding capacity.
  • Replacement of sulfonyl with dithia (S-S) and aza (N) groups alters ring strain and redox activity.
• Implications : Hydroxy derivatives (IIj) may exhibit superior solubility but lower blood-brain barrier penetration compared to methoxy analogs .

Core Structural Modifications

Tetrahydrobenzoazepinoquinolinone Derivatives

• Compound: 11,12-Dimethoxy-9-(4-phenylsulfonyl)-6,7,8,9-tetrahydro-5H-benzoazepinoquinolin-5-one (12) .
• Key Differences: A tetrahydrobenzoazepine ring replaces the tricyclic core, reducing planarity and rigidity. Similar 3,4-dimethoxy substituents but lacks the imino group.
• Implications : The saturated ring in compound 12 may decrease target selectivity but improve synthetic accessibility via MCM-41(H)-catalyzed cyclization .

Ethyl Carboxylate Derivatives

• Compounds: Ethyl 6-(3,5-dimethylbenzoyl)imino-2-oxo-7-propyl derivative . Ethyl 7-benzyl-6-(2-methyl-3-nitrobenzoyl)imino-2-oxo derivative .
• Key Differences :
  • Carboxylate esters replace sulfonyl groups, introducing hydrolytic instability.
  • Nitro and benzyl substituents (in ) may confer electrophilic reactivity or photodegradation risks.
• Implications : These derivatives are more prone to metabolic hydrolysis, limiting their in vivo utility compared to sulfonyl-containing analogs .

Research Implications

• Pharmacological Potential: The target compound’s benzenesulfonyl and dimethoxy groups position it as a candidate for kinase inhibition or antimicrobial activity, akin to compound 12 .
• Optimization Strategies : Fluorination (as in ) or hydroxy group incorporation (as in ) could refine solubility and stability.
• Synthetic Challenges : The tricyclic core requires advanced cyclization techniques, whereas tetrahydrobenzoazepine derivatives offer simpler routes .